Cas no 1396808-16-4 (2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• CAS No: 1396808-16-4
• Molecular Formula: C₁₆H₁₄FN₃O₂
• Molecular Weight: 299.299666881561
• CID: 5977541
• PubChem ID: 71790711

2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-({pyrazolo1,5-apyridin-3-yl}methyl)acetamide
• F6230-0164
• 1396808-16-4
• 2-(2-fluorophenoxy)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• AKOS024540575
• 2-(2-fluorophenoxy)-N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide

• InChIKey： OWRGHCGPUXHYQC-UHFFFAOYSA-N
• Inchi： 1S/C16H14FN3O2/c17-13-5-1-2-7-15(13)22-11-16(21)18-9-12-10-19-20-8-4-3-6-14(12)20/h1-8,10H,9,11H2,(H,18,21)
• SMILES： FC1C=CC=CC=1OCC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 299.10700486g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 299.10700486g/mol
• Heavy Atom Count: 22
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines